(((4-Methylenecyclohexyl)methoxy)methyl)benzene

• Molecular Formula: C15H20O
• Molecular Weight: 216.32 g/mol
• IUPAC Name: (4-methylidenecyclohexyl)methoxymethylbenzene
• InChI: InChI=1S/C15H20O/c1-13-7-9-15(10-8-13)12-16-11-14-5-3-2-4-6-14/h2-6,15H,1,7-12H2
• InChI Key: DPVFQJDQJZUFMD-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCC(CC1)COCC2=CC=CC=C2

Description

(((4-Methylenecyclohexyl)methoxy)methyl)benzene is a useful research compound. Its molecular formula is C15H20O and its molecular weight is 216.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyltriphenylphosphonium bromide (12.27 g) and anhydrous tetrahydrofuran (60.0 mL) was cooled to −78° C. A suspension of potassium t-butoxide (4.37 g) in tetrahydrofuran (60.0 mL) was added dropwise. The mixture was stirred at 0° C. for 1 hour and then for 1 hour as the reaction warmed to ambient temperature. The reaction mixture was cooled to −40° C. and a solution of EXAMPLE 341D (5 g,) in tetrahydrofuran (35 mL) was added dropwise. After stirring 18 hours at ambient temperature, the reaction was quenched by the careful addition of 33% brine (150 mL) and diluted with ether (150 mL). The layers were separated and the aqueous layer was extracted with ether (2×75 mL). The combined organics were dried over sodium sulfate, filtered and concentrated. The residue was purified on silica gel and eluted with a 0, 10, 15, 25% ethyl acetate in hexane step gradient to provide the title compound.